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Compound of Interest

Compound Name: Vinyl bromide

Cat. No.: B1203149

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the utilization of vinyl
bromide in the synthesis of flame retardants. Vinyl bromide serves as a crucial reactive
monomer and intermediate in the fabrication of polymeric and reactive flame retardants,
imparting enhanced fire safety to a variety of materials.

Introduction: The Role of Vinyl Bromide in Flame
Retardancy

Vinyl bromide (CH2=CHBr) is an organobromine compound valued in polymer chemistry for its
ability to confer flame retardant properties.[1] When incorporated into a polymer backbone, the
bromine atom can act as a radical trap during combustion, interrupting the exothermic
processes of fire and slowing its spread. This mechanism makes vinyl bromide a key
ingredient in the synthesis of flame-retardant materials. Its primary application is as a
comonomer in the production of polymers such as acrylates and modacrylic fibers, which are
used in textiles, protective clothing, and furnishings.[1][2]

The vinyl group of vinyl bromide allows it to readily participate in polymerization reactions,
while the bromine atom provides the flame-retardant functionality. This dual-functionality makes
it a versatile building block for creating materials with inherent fire resistance.
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Synthesis of Flame-Retardant Polymers via
Copolymerization

A primary application of vinyl bromide is its use as a comonomer in the synthesis of flame-
retardant acrylic and modacrylic fibers. In this process, vinyl bromide is copolymerized with
other monomers, such as acrylonitrile.

Experimental Protocol: Synthesis of a Flame-Retardant
Acrylonitrile-Vinyl Bromide Copolymer

This protocol describes the free-radical polymerization of acrylonitrile and vinyl bromide to
produce a flame-retardant copolymer.

Materials:

Acrylonitrile (inhibitor removed)
e Vinyl bromide

o Azobisisobutyronitrile (AIBN)

e N,N-Dimethylformamide (DMF)
e Methanol

e Nitrogen gas

» Schlenk flask and line

o Magnetic stirrer and hot plate

» Condenser

Procedure:

o Reaction Setup: A 250 mL Schlenk flask equipped with a magnetic stir bar and a condenser
is dried in an oven and cooled under a stream of nitrogen.
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Monomer and Initiator Addition: To the flask, add 100 mL of DMF, 20 g of acrylonitrile, and 5
g of vinyl bromide. The molar ratio of the monomers can be adjusted to achieve the desired
bromine content and flame retardancy.

Initiator Addition: Add 0.1 g of AIBN to the monomer solution.

Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved
oxygen, which can inhibit polymerization.

Polymerization: Heat the reaction mixture to 60-70°C under a nitrogen atmosphere with
constant stirring. The polymerization is typically carried out for 6-12 hours.

Precipitation and Purification: After the reaction is complete, cool the viscous solution to
room temperature. Precipitate the polymer by slowly adding the solution to a beaker
containing 500 mL of methanol with vigorous stirring.

Washing: Filter the precipitated polymer and wash it thoroughly with fresh methanol to
remove any unreacted monomers and residual solvent.

Drying: Dry the resulting white polymer powder in a vacuum oven at 50°C to a constant
weight.

Data Presentation:

Parameter Value

Monomer Ratio (Acrylonitrile:Vinyl Bromide) 4:1 (by weight)

Initiator (AIBN) 0.5 wt% of total monomers
Solvent N,N-Dimethylformamide (DMF)
Reaction Temperature 65°C

Reaction Time 8 hours

Typical Yield 85-95%

Bromine Content (Theoretical) ~15%
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Diagram: Copolymerization of Acrylonitrile and Vinyl
Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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